N~2~-[3-(dimethylamino)propyl]-N~4~-(4-methylphenyl)-5-nitropyrimidine-2,4,6-triamine

• IUPAC Name: 2-N-[3-(dimethylamino)propyl]-4-N-(4-methylphenyl)-5-nitropyrimidine-2,4,6-triamine
• InChI: InChI=1S/C16H23N7O2/c1-11-5-7-12(8-6-11)19-15-13(23(24)25)14(17)20-16(21-15)18-9-4-10-22(2)3/h5-8H,4,9-10H2,1-3H3,(H4,17,18,19,20,21)
• InChI Key: QZBHEQSGRWOOPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NC(=NC(=C2[N+](=O)[O-])N)NCCCN(C)C
• Molecular Formula: C16H23N7O2
• Molecular Weight: 345.40 g/mol

Description

N~2~-[3-(dimethylamino)propyl]-N~4~-(4-methylphenyl)-5-nitropyrimidine-2,4,6-triamine is a useful research compound. Its molecular formula is C16H23N7O2 and its molecular weight is 345.407. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds Synthesis

Nitrous acid treatment of 2,4-disubstituted 6-methyl-5-nitropyrimidines led to the formation of pyrimido[5,4-d][1,2,3]triazine 3-oxides, which were further modified to produce novel heterocyclic systems. These studies highlight the synthetic versatility of nitropyrimidines in generating complex heterocyclic structures with potential applications in medicinal chemistry and materials science (Clark & Varvounis, 1984).

Ring Transformations with Nucleophiles

Research on the transformation of heterocyclic halogeno compounds with nucleophiles has demonstrated the formation of various triazine derivatives, offering insights into the reactivity of pyrimidine analogs. These findings contribute to the understanding of nucleophilic substitution reactions in heterocyclic chemistry, which is crucial for the development of pharmaceuticals and agrochemicals (Geerts & Plas, 1978).

Tumor-Growth Inhibitors

The synthesis of dihydrochloride of 1-nitro-9-[dimethylamino-propylamino]-acridine, labeled with tritium and 14C, showcases the application of nitropyrimidine derivatives in creating tumor-growth inhibitors. This research provides a foundation for the development of novel anticancer drugs, highlighting the therapeutic potential of nitropyrimidine derivatives (Kołodziejczyk & Arendt, 1975).

Anti-Anoxic and Anti-Lipid Peroxidation Activities

Novel 4-arylpyrimidine derivatives, synthesized and tested for anti-anoxic activity, have shown potential in cerebral protection. These compounds' effectiveness against lipid peroxidation and cerebral edema suggests their utility in treating neurological conditions and oxidative stress-related diseases (Kuno et al., 1992).

Electochemical Behavior in Protic Medium

The study of the electrochemical behavior of unsymmetrical 4-(o-nitrophenyl)-1,4-dihydropyridine derivatives in protic mediums contributes to the understanding of electrochemical processes involving nitropyrimidine derivatives. These insights are crucial for applications in electrochemical sensors and organic synthesis (David et al., 1995).